Cas no 1361769-39-2 (Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate)

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate is a pyridine-based compound featuring a trifluoromethoxy group and an aminomethyl substituent, which enhance its utility in pharmaceutical and agrochemical applications. The trifluoromethoxy group contributes to increased metabolic stability and lipophilicity, while the aminomethyl moiety provides a reactive site for further derivatization. The methyl ester functionality allows for versatile synthetic modifications. This compound is particularly valuable as an intermediate in the development of bioactive molecules, offering a balance of reactivity and stability. Its structural features make it suitable for use in medicinal chemistry research, particularly in the design of enzyme inhibitors or receptor modulators.

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate structure

1361769-39-2 structure

Product Name:Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

CAS No:1361769-39-2

MF:C₁₀H₁₁F₃N₂O₃

MW:264.201153039932

CID:4931690

Update Time:2025-11-03

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate
- Inchi： 1S/C10H11F3N2O3/c1-5-6(3-14)4-15-7(9(16)17-2)8(5)18-10(11,12)13/h4H,3,14H2,1-2H3
- InChI Key： SEGGLVOMVBZWHK-UHFFFAOYSA-N
- SMILES： FC(OC1C(C(=O)OC)=NC=C(CN)C=1C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 299
XLogP3: 1.4
Topological Polar Surface Area: 74.4

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001720-500mg	Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate	1361769-39-2	97%	500mg	$1,009.40	2022-03-01
Alichem	A022001720-1g	Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate	1361769-39-2	97%	1g	$1,612.80	2022-03-01

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Additional information on Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361769-39-2)

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361769-39-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyridine core and trifluoromethoxy substituent, has shown promising potential as a key intermediate in the development of novel therapeutic agents. Recent studies have focused on its applications in targeting specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases.

The structural uniqueness of Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate lies in its trifluoromethoxy group, which enhances its metabolic stability and bioavailability. This feature makes it an attractive candidate for further pharmacological exploration. Recent research has demonstrated its role as a precursor in the synthesis of small molecule inhibitors targeting enzymes such as kinases and proteases, which are critical in disease progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's utility in the synthesis of selective kinase inhibitors. The study highlighted its efficacy in modulating kinase activity, with potential applications in oncology. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its use in developing anti-inflammatory agents, showcasing its ability to inhibit key inflammatory mediators.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance selectivity and efficacy, as well as in vivo studies to validate its therapeutic potential. Overall, Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate represents a versatile and promising scaffold in drug discovery, with broad implications for treating complex diseases.